Cas no 1445893-75-3 (2-1-(3-fluorophenyl)cyclopropylacetic acid)

• Product Name: 2-1-(3-fluorophenyl)cyclopropylacetic acid
• CAS No: 1445893-75-3
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 6076530
• PubChem ID: 83685406
• Update Time: 2025-10-30

2-1-(3-fluorophenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, 1-(3-fluorophenyl)-
• 2-1-(3-fluorophenyl)cyclopropylacetic acid
• 1445893-75-3
• AKOS023418433
• EN300-2005551
• 2-[1-(3-fluorophenyl)cyclopropyl]acetic acid
• KS-10293

• Inchi： 1S/C11H11FO2/c12-9-3-1-2-8(6-9)11(4-5-11)7-10(13)14/h1-3,6H,4-5,7H2,(H,13,14)
• InChI Key： NHHRFNOEENJVSI-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(F)=C2)(CC(O)=O)CC1

Computed Properties

• Exact Mass: 194.07430775g/mol
• Monoisotopic Mass: 194.07430775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.275±0.06 g/cm3(Predicted)
• Boiling Point: 333.9±25.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-1-(3-fluorophenyl)cyclopropylacetic acid

Introduction to 2-1-(3-fluorophenyl)cyclopropylacetic acid (CAS No. 1445893-75-3) in Modern Chemical and Pharmaceutical Research

2-1-(3-fluorophenyl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1445893-75-3, represents a significant compound in the realm of chemical and pharmaceutical innovation. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug discovery and molecular research. The presence of a fluorophenyl moiety and a cyclopropylacetic acid backbone imparts distinct chemical properties that make it a valuable candidate for further exploration.

The structural composition of 2-1-(3-fluorophenyl)cyclopropylacetic acid is pivotal in understanding its behavior and utility. The fluorine atom in the 3-fluorophenyl group introduces electronic and steric effects that can modulate the reactivity and binding affinity of the molecule. This feature is particularly relevant in the design of bioactive compounds, where fluorine substitution often enhances metabolic stability and pharmacological efficacy. The cyclopropylacetic acid moiety, on the other hand, contributes to the molecule's rigidity and lipophilicity, which are critical factors in drug design for membrane permeability and target interaction.

In recent years, advancements in computational chemistry and high-throughput screening have facilitated the identification of novel scaffolds with therapeutic potential. 2-1-(3-fluorophenyl)cyclopropylacetic acid has been subjected to various computational studies to predict its interaction with biological targets. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors, making it a promising lead for further medicinal chemistry optimization. The combination of experimental validation and computational modeling provides a robust framework for understanding the molecular interactions that underpin its biological activity.

One of the most intriguing aspects of 2-1-(3-fluorophenyl)cyclopropylacetic acid is its potential role in addressing unmet medical needs. Current research indicates that this compound may have applications in the development of treatments for inflammatory disorders, neurodegenerative diseases, and cancer. The fluorophenyl group's ability to enhance binding affinity has been leveraged in designing molecules that target specific pathological pathways. For instance, studies have shown that fluorinated aromatic compounds can modulate inflammatory cytokine production, offering a novel approach to managing chronic inflammation.

The synthesis of 2-1-(3-fluorophenyl)cyclopropylacetic acid presents both challenges and opportunities for synthetic chemists. The delicate balance between functional groups necessitates precise synthetic strategies to ensure high yield and purity. Modern synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis, have been employed to construct the desired framework efficiently. These techniques not only improve scalability but also allow for structural diversification, enabling the exploration of analogues with enhanced properties.

From a pharmaceutical perspective, the development of new drug candidates relies heavily on understanding their pharmacokinetic profiles. 2-1-(3-fluorophenyl)cyclopropylacetic acid has been evaluated for its solubility, stability, and metabolic fate using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These studies provide critical insights into how the compound behaves within biological systems, guiding its optimization for clinical use.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 2-1-(3-fluorophenyl)cyclopropylacetic acid. Predictive models trained on large datasets can identify structural features that correlate with biological activity, allowing researchers to prioritize compounds for experimental validation. This interdisciplinary approach leverages computational power to complement traditional wet-lab techniques, significantly reducing the time and cost associated with drug development.

Future directions in the study of 2-1-(3-fluorophenyl)cyclopropylacetic acid include exploring its role in combination therapies. The synergistic effects of multiple compounds can often lead to improved therapeutic outcomes compared to single-agent treatments. Preclinical studies are underway to investigate how this compound interacts with other agents in vitro and in vivo, providing a foundation for developing multi-target drugs that address complex diseases more effectively.

In conclusion,2-1-(3-fluorophenyl)cyclopropylacetic acid (CAS No. 1445893-75-3) stands as a testament to the ongoing advancements in chemical biology and pharmaceutical research. Its unique structural features offer a rich ground for exploration across multiple therapeutic areas. As our understanding of molecular interactions deepens, compounds like this continue to pave the way for innovative treatments that address global health challenges.